Cas no 2228392-71-8 (1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol
• CAS No: 2228392-71-8
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6233469
• PubChem ID: 165634351
• Update Time: 2025-08-04

1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol
• EN300-1977203
• 2228392-71-8
• 1-[(2-chloropyridin-3-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C9H10ClNO/c10-8-7(2-1-5-11-8)6-9(12)3-4-9/h1-2,5,12H,3-4,6H2
• InChI Key： APPNOZAABJEYAT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC1(CC1)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol

1-(2-Chloropyridin-3-yl)methylcyclopropan-1-ol: A Comprehensive Overview

1-(2-Chloropyridin-3-yl)methylcyclopropan-1-ol, also known by its CAS number 2228392-71-8, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopropane ring fused with a pyridine derivative. The presence of the chloropyridine group introduces interesting electronic and steric properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol is characterized by a cyclopropane ring attached to a pyridine ring through a methylene group. The pyridine ring is substituted with a chlorine atom at the 2-position, which significantly influences the compound's reactivity and selectivity. The hydroxyl group (-OH) on the cyclopropane ring adds to the compound's functional diversity, enabling it to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and cyclizations.

Recent studies have highlighted the potential of 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules targeting various therapeutic areas. For instance, its cyclopropane ring has been shown to enhance drug-like properties such as lipophilicity and permeability, which are crucial for drug delivery. Additionally, the chloropyridine moiety has been linked to anti-inflammatory and antioxidant activities, making it a promising candidate for developing novel pharmaceutical agents.

In the agrochemical sector, 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol has been investigated for its potential as a herbicide or fungicide. Its unique structure allows for selective interaction with biological targets, reducing off-target effects and improving efficacy. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound, aligning with global efforts to minimize environmental impact.

The synthesis of 1-(2-chloropyridin-3-yl)methylcyclopropan-1-ol typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the alkylation of 2-chloropyridine with a cyclopropylmethyl group followed by hydroxylation. Researchers have optimized these reactions using catalysts such as palladium complexes or enzymes, significantly improving yield and selectivity. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

From a materials science perspective, 1-(2-chloropyridin-3-yllmethylcyclopropan-l-ol has shown promise in applications such as polymerization initiators and organocatalysts. Its ability to act as a Lewis acid due to the electron-withdrawing chlorine atom makes it an effective promoter in various polymerization reactions. Recent studies have demonstrated its role in synthesizing high-performance polymers with tailored properties, further expanding its utility across industries.

In conclusion, 1-(2-chloropyridin -3 - ylm ethyl cyc lopro pan - 1 - ol, or CAS No: 222839 7 8, is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in synthesis and application research, positions it as an important molecule for future innovations. As researchers continue to explore its properties and develop new uses, this compound is likely to play an increasingly important role in both academic and industrial settings.